5-(2-Fluoro-4-methylphenyl)-2-methylphenol

• IUPAC Name: 5-(2-fluoro-4-methylphenyl)-2-methylphenol
• InChI: InChI=1S/C14H13FO/c1-9-3-6-12(13(15)7-9)11-5-4-10(2)14(16)8-11/h3-8,16H,1-2H3
• InChI Key: ZXRJTAHBUXZYFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C)O)F
• Molecular Formula: C14H13FO
• DSSTOX Substance ID: DTXSID60683737
• Molecular Weight: 216.25 g/mol
• CAS No.: 1261966-88-4

Description

5-(2-Fluoro-4-methylphenyl)-2-methylphenol is an organic compound that features a phenol group substituted with a fluoro and methyl group on the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is through electrophilic aromatic substitution reactions where fluorine and methyl groups are introduced using appropriate reagents under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes that ensure high yield and purity. These processes often utilize advanced techniques such as catalytic hydrogenation, halogenation, and methylation under optimized conditions to achieve the desired product .

Chemical Reactions Analysis

Types of Reactions

5-(2-Fluoro-4-methylphenyl)-2-methylphenol can undergo various chemical reactions including:

Oxidation: This reaction can lead to the formation of quinones or other oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups, potentially converting the phenol to a cyclohexanol derivative.

Substitution: Both nucleophilic and electrophilic substitution reactions can occur, allowing for further functionalization of the compound.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are typically employed under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of functionalized phenols .

Scientific Research Applications

5-(2-Fluoro-4-methylphenyl)-2-methylphenol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(2-Fluoro-4-methylphenyl)-2-methylphenol involves its interaction with specific molecular targets. The fluoro and methyl groups can influence the compound’s reactivity and binding affinity to various enzymes and receptors. These interactions can modulate biological pathways, leading to the observed effects .

Comparison with Similar Compounds

Similar Compounds

2-Fluoro-4-methylaniline: This compound shares a similar structure but differs in the functional groups attached to the benzene ring.

5-Fluoro-2-{[(2-fluoro-4-methylphenyl)amino]methyl}aniline: Another structurally related compound with different substituents.

Uniqueness

5-(2-Fluoro-4-methylphenyl)-2-methylphenol is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in research and industry .